4-Fluoro-N-(3-(furan-3-yl)-1H-pyrrolo[2,3-b]pyridin-5-yl)benzamide

• CAS RN: 923583-09-9
• Molecular Formula: C18H12FN3O2
• Molecular Weight: 321.3 g/mol
• IUPAC Name: 4-fluoro-N-[3-(furan-3-yl)-1H-pyrrolo[2,3-b]pyridin-5-yl]benzamide
• InChI: InChI=1S/C18H12FN3O2/c19-13-3-1-11(2-4-13)18(23)22-14-7-15-16(12-5-6-24-10-12)9-21-17(15)20-8-14/h1-10H,(H,20,21)(H,22,23)
• InChI Key: ZLYLWGXEHPDRSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC3=C(NC=C3C4=COC=C4)N=C2)F

Description

4-Fluoro-N-(3-(furan-3-yl)-1H-pyrrolo[2,3-b]pyridin-5-yl)benzamide is a useful research compound. Its molecular formula is C18H12FN3O2 and its molecular weight is 321.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Fluorobenzoyl chloride (29.7 mg, 0.19 mmol) was added to a solution of amine 48 (25 mg, 0.125 mmol), DMAP (1.53 mg, 12.5 μmol) and Et3N (12.6 mg, 0.125 mmol) in DMF (0.6 mL). The mixture was stirred at r.t. overnight, concentrated and separated by means of LCMS (column LUNA 10 μ C18(2) 00G-4253-V0 250×50 mm) using water—MeCN (0.1% AcOH) as eluent (in gradient; flow 80 mL/min) to afford 49 (2.13 mg, 5%). 1H NMR (400 MHz; CDCl3+3 drops of CD3OD) δ 6.45 (dd, J=1.9, 0.9 Hz, 1H), 6.91 (t, J=1.8 Hz, 2H), 7.22 (s, 1H), 7.23 (t, J=1.7 Hz, 1H), 7.56 (m, 1H), 7.73-7.76 (m, 2H), 8.15 (d, J=2.1 Hz, 1H), 8.25 (d, J=2.3 Hz, 1H); MS (ES) m/z 363 (MH++MeCN).